Cas no 229028-02-8 (Benzenemethanol,2-ethynyl-4-fluoro-)

• Product Name: Benzenemethanol,2-ethynyl-4-fluoro-
• CAS No: 229028-02-8
• MF: C₉H₇FO
• MW: 150.149686098099
• CID: 245176
• PubChem ID: 11008086
• Update Time: 2025-04-19

Benzenemethanol,2-ethynyl-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,2-ethynyl-4-fluoro-
• Benzenemethanol, 2-ethynyl-4-fluoro- (9CI)
• (2-Ethynyl-4-fluorophenyl)methanol
• DTXSID50451609
• BENZENEMETHANOL, 2-ETHYNYL-4-FLUORO-
• 229028-02-8

• Inchi： 1S/C9H7FO/c1-2-7-5-9(10)4-3-8(7)6-11/h1,3-5,11H,6H2
• InChI Key： AUNFAUCCAPEMQU-UHFFFAOYSA-N
• SMILES： FC1C=CC(CO)=C(C#C)C=1

Computed Properties

• Exact Mass: 150.04811
• Monoisotopic Mass: 150.048093005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23
• LogP: 1.29930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols